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Compound of Interest

Compound Name: 3-(1,1-Dimethylallyl)scopoletin

Cat. No.: B010977

An In-depth Technical Guide to 3-(1,1-Dimethylallyl)scopoletin

This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological activities of 3-(1,1-Dimethylallyl)scopoletin. The information is tailored

for researchers, scientists, and professionals in drug development, with a focus on quantitative
data, experimental methodologies, and the visualization of relevant biological pathways.

Chemical Identity and Physicochemical Properties

3-(1,1-Dimethylallyl)scopoletin, also known by its IUPAC name 7-hydroxy-6-methoxy-3-(2-
methylbut-3-en-2-yl)-2H-chromen-2-one, is a member of the 7-hydroxycoumarins class of
organic compounds. It is a derivative of scopoletin, a naturally occurring coumarin found in
various plants.[1][2] The core structure consists of a coumarin skeleton with a methoxy group at
the C6 position, a hydroxyl group at the C7 position, and a 1,1-dimethylallyl (also known as a
prenyl) group attached at the C3 position.[3] This compound has been reported in plants such
as Antidesma pentandrum var. barbatum and Ruta graveolens.[4]

Chemical Structure

IUPAC Name: 7-hydroxy-6-methoxy-3-(2-methylbut-3-en-2-yl)chromen-2-one[4]
Chemical Formula: C1sH1604[3][5]

SMILES:COC1=CC2=C(OC(=0)C(=C2)C(C)(C)C=C)C=C10][3]
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Physicochemical Data

The following table summarizes the key physicochemical properties of 3-(1,1-
Dimethylallyl)scopoletin.

Property Value Source
Molecular Weight 260.28 g/mol [4]
Monoisotopic Mass 260.104859 Da

Physical Description Solid [4]
Melting Point 132-135°C [4]
XlogP (Predicted) 3.5 [3]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for 3-(1,1-Dimethylallyl)scopoletin are not
extensively published, this section outlines the general methodologies for its synthesis and the
evaluation of its biological activity based on studies of related coumarins.

Synthesis

The synthesis of prenylated coumarins like 3-(1,1-Dimethylallyl)scopoletin typically involves
the introduction of a dimethylallyl group onto the parent coumarin scaffold. A common method
is the Claisen rearrangement.[6] The synthesis can be generalized as the reaction of scopoletin
with a prenylating agent such as 3,3-dimethylallyl bromide.[6]
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Generalized Synthesis Workflow
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Generalized workflow for the synthesis of 3-(1,1-Dimethylallyl)scopoletin.

Cytotoxicity Assessment (MTT Assay)

To evaluate the anticancer potential of coumarin derivatives, the MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method used to measure
cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.
Derivatives of the parent compound scopoletin have shown potent cytotoxic activity against
various cancer cell lines.[1]
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MTT Assay Workflow for Cytotoxicity

1. Cell Seeding

Seed cancer cells in a 96-well plate
and allow to adhere.

2. Compound Treatment

Treat cells with varying concentrations
of the test compound.

3. Incubation
Incubate for a specified period
(e.g., 24, 48 hours).

Y

4. MTT Addition
Add MTT reagent to each well and
i b

ncubate to allow formazan formation.

5. Solubilization
Add a solubilizing agent (e.g., DMSO)
to dissolve formazan crystals.

6. Absorbance Measurement

Read absorbance at ~570 nm using a
plate reader.

7. Data Analysis
Calculate cell viability and 1C50 values.

Click to download full resolution via product page

Standard workflow for determining compound cytotoxicity using the MTT assay.

Biological Activity and Signaling Pathways

While research specifically on 3-(1,1-Dimethylallyl)scopoletin is limited, the parent
compound, scopoletin, and its derivatives are known for a wide range of pharmacological
properties, including anti-inflammatory, antioxidant, neuroprotective, and potent anticancer
activities.[1][2][7][8]

Anticancer Activity

Scopoletin and its derivatives have demonstrated significant anticancer effects across various
cancer cell lines.[7][9] The primary mechanisms include the induction of apoptosis
(programmed cell death), cell cycle arrest, and the modulation of key signaling pathways
involved in cancer progression.[10] For instance, a novel scopoletin derivative, SC-III13, was
shown to induce cytotoxicity in hepatocellular carcinoma cells by causing oxidative DNA
damage, which in turn activates the Ataxia Telangiectasia-Mutated (ATM) nuclear protein
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kinase.[1] Activation of ATM triggers downstream signaling cascades involving checkpoint
kinases (Chk1/Chk2) and the tumor suppressor p53, ultimately leading to cell cycle arrest and
apoptosis.[1][10]

Proposed Anticancer Signaling Pathway for Scopoletin Derivatives
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Pathway showing ATM-mediated apoptosis induced by scopoletin derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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